1-(4-(((4,5-Dihydrothiazol-2-yl)thio)methyl)piperidin-1-yl)-2-((4-fluorophenyl)thio)ethanone

• IUPAC Name: 1-[4-(4,5-dihydro-1,3-thiazol-2-ylsulfanylmethyl)piperidin-1-yl]-2-(4-fluorophenyl)sulfanylethanone
• InChI: InChI=1S/C17H21FN2OS3/c18-14-1-3-15(4-2-14)23-12-16(21)20-8-5-13(6-9-20)11-24-17-19-7-10-22-17/h1-4,13H,5-12H2
• InChI Key: BIRMTAZOZFGJJP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CSC2=NCCS2)C(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C17H21FN2OS3
• Molecular Weight: 384.6 g/mol

Description

1-(4-(((4,5-Dihydrothiazol-2-yl)thio)methyl)piperidin-1-yl)-2-((4-fluorophenyl)thio)ethanone is a useful research compound. Its molecular formula is C17H21FN2OS3 and its molecular weight is 384.55. The purity is usually 95%.
BenchChem offers high-quality 1-(4-(((4,5-Dihydrothiazol-2-yl)thio)methyl)piperidin-1-yl)-2-((4-fluorophenyl)thio)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-(((4,5-Dihydrothiazol-2-yl)thio)methyl)piperidin-1-yl)-2-((4-fluorophenyl)thio)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Spectroscopic Characterization and Cytotoxic Studies : A similar compound was synthesized using a click chemistry approach and characterized using various spectroscopic techniques. Its cytotoxicity was evaluated, and the compound was also studied for its pharmacokinetic nature through binding analysis with human serum albumin. This research contributes to understanding the structural and biological properties of such compounds (Govindhan et al., 2017).

• Crystal Structure and Theoretical Analysis : Another study focused on the synthesis and structural characterization of biologically active derivatives of 1,2,4-triazoles, which are structurally similar to the compound . The study included an analysis of various intermolecular interactions in the crystalline solid using computational methods (Shukla et al., 2017).

• Metabolite Interactions with Cytochromes P450 : Research on the biotransformation of prasugrel, an antiplatelet agent, which involves a metabolite structurally related to the given compound, provides insights into the interactions of these metabolites with the cytochromes P450. This study is crucial for understanding the metabolic pathways and potential drug interactions (Rehmel et al., 2006).

• Synthesis and Antiviral Activity : A similar compound was synthesized and its antiviral activity was evaluated. The study contributes to the development of new potential antiviral agents (Attaby et al., 2006).

• Synthesis of Dihydropyrimidinone Derivatives : Research on the synthesis of novel dihydropyrimidinone derivatives containing a piperazine/morpholine moiety, which is structurally similar to the compound , was conducted. This study adds to the knowledge of synthesizing and characterizing compounds with potential pharmaceutical applications (Bhat et al., 2018).